Cas no 957066-07-8 (2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid)

• Product Name: 2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid
• CAS No: 957066-07-8
• MF: C₉H₁₀BClO₅
• MW: 244.436702251434
• MDL: MFCD09878324
• CID: 841629
• PubChem ID: 44119653
• Update Time: 2025-10-22

2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-4-methoxy-5-(methoxycarbonyl)phenyl)boronic acid
• 2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid
• Methyl 5-borono-4-chloro-2-methoxybenzoate
• 2-Chloro-4-methoxy-5-(methoxycarbonyl)benzeneboronic acid
• (2-Chloro-4-methoxy-5-(methoxycarbonyl)-phenyl)boronic acid
• (2-chloro-4-methoxy-5-methoxycarbonylphenyl)boronic acid
• 957066-07-8
• [2-Chloro-4-methoxy-5-(methoxycarbonyl)phenyl]boronic acid
• MFCD09878324
• CS-0174057
• C9H10BClO5
• (2-Chloro-4-methoxy-5-(methoxycarbonyl)phenyl)boronicacid
• DTXSID60657357
• AKOS015850000
• DB-355664

• MDL： MFCD09878324
• Inchi： 1S/C9H10BClO5/c1-15-8-4-7(11)6(10(13)14)3-5(8)9(12)16-2/h3-4,13-14H,1-2H3
• InChI Key： ZIGSNYKPLGZLDR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OC)C=C1B(O)O)OC

Computed Properties

• Exact Mass: 244.03100
• Monoisotopic Mass: 244.0309813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Melting Point: 135-137°C
• PSA: 75.99000
• LogP: -0.18500

2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid Security Information

• Hazardous Material Identification：

Additional information on 2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid

Comprehensive Overview of 2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid (CAS No. 957066-07-8)

2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid (CAS No. 957066-07-8) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Its unique structural features, including the chloro and methoxycarbonyl substituents, make it a valuable building block for constructing complex molecules with tailored properties.

The growing interest in 2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid is driven by its applications in drug discovery and agrochemical development. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of biologically active compounds, such as kinase inhibitors and antimicrobial agents. Recent studies highlight its role in the development of targeted therapies, aligning with the current trend toward personalized medicine. Additionally, its compatibility with green chemistry principles has made it a subject of interest for sustainable synthesis methodologies.

From a structural perspective, the presence of the boronic acid moiety in 2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid enables it to form stable covalent bonds with diols and other nucleophiles, facilitating its use in molecular recognition and sensor development. This property has sparked innovation in diagnostic tools and bioconjugation techniques, particularly in the field of glycobiology. The compound's methoxycarbonyl group further enhances its reactivity, allowing for diverse functionalization strategies.

In the context of material science, 2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid has been investigated for its potential in designing advanced polymers and supramolecular assemblies. Its ability to participate in click chemistry reactions makes it a promising candidate for creating smart materials with stimuli-responsive properties. This aligns with the rising demand for functional materials in electronics, coatings, and biomedical engineering.

For researchers and industry professionals, understanding the synthetic pathways and handling protocols of 2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid is critical. The compound's stability under various conditions, its solubility profile, and its compatibility with common reagents are frequently discussed topics in scientific forums and patent literature. Optimizing its use in catalytic systems and multistep syntheses remains an active area of investigation.

As the scientific community continues to explore the frontiers of boron chemistry, 2-Chloro-4-methoxy-5-(methoxycarbonyl)phenylboronic acid stands out as a compound with immense potential. Its applications span from medicinal chemistry to nanotechnology, reflecting its adaptability and relevance in cutting-edge research. With ongoing advancements in analytical techniques and computational modeling, the full scope of its capabilities is yet to be uncovered.